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Compound of Interest

Compound Name:
2-Bromo-4-

(trifluoromethyl)pyrimidine

Cat. No.: B1279448 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Bromo-4-
(trifluoromethyl)pyrimidine, a key heterocyclic intermediate in the fields of medicinal

chemistry and drug discovery. The strategic incorporation of a trifluoromethyl group onto the

pyrimidine scaffold can significantly enhance biological activity, metabolic stability, and

bioavailability. This document details the physicochemical properties, synthesis, and potential

biological applications of this compound, offering structured data and detailed methodologies to

support further research and development.

Core Physicochemical and Structural Data
2-Bromo-4-(trifluoromethyl)pyrimidine is a halogenated pyrimidine derivative. The presence

of the electron-withdrawing trifluoromethyl group and the bromine atom makes it a versatile

building block for the synthesis of more complex molecules, particularly through cross-coupling

reactions.
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Property Value Reference

Molecular Weight 226.98 g/mol [1]

Molecular Formula C₅H₂BrF₃N₂ [1]

CAS Number 785777-87-9 [2]

Appearance Solid

Purity Typically ≥97%

SMILES C1=C(N=C(N=C1)Br)C(F)(F)F

InChI Key
RHCZXIKKGYOYQZ-

UHFFFAOYSA-N

Synthetic Methodologies
The synthesis of 2-Bromo-4-(trifluoromethyl)pyrimidine can be achieved through the

bromination of a 4-(trifluoromethyl)pyrimidine precursor. The following protocol is adapted from

established methods for the synthesis of related brominated trifluoromethyl pyrimidines.[3]

Experimental Protocol: Synthesis of 2-Bromo-4-
(trifluoromethyl)pyrimidine
Materials:

4-(Trifluoromethyl)pyrimidine

Bromine (Br₂)

Acetic acid (CH₃COOH)

Ethyl acetate

Water

Anhydrous sodium sulfate (Na₂SO₄)
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Round-bottom flask

Reflux condenser

Separatory funnel

Rotary evaporator

Procedure:

In a round-bottom flask equipped with a reflux condenser, dissolve 4-

(trifluoromethyl)pyrimidine in acetic acid.

Slowly add bromine dropwise to the solution while stirring.

Heat the reaction mixture to reflux and maintain for several hours, monitoring the reaction

progress by Thin Layer Chromatography (TLC).

After the reaction is complete, cool the mixture to room temperature.

Pour the reaction mixture into a separatory funnel containing water and ethyl acetate.

Extract the aqueous layer with ethyl acetate.

Combine the organic layers and wash with water, followed by a brine solution.

Dry the organic layer over anhydrous sodium sulfate.

Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary

evaporator to yield the crude product.

The crude 2-Bromo-4-(trifluoromethyl)pyrimidine can be further purified by column

chromatography or recrystallization.

Applications in Drug Discovery and Medicinal
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The pyrimidine scaffold is a cornerstone in the development of a wide array of therapeutic

agents due to its presence in nucleobases and its ability to interact with various biological

targets. The introduction of a trifluoromethyl group can enhance the pharmacological properties

of these molecules.

Role as a Synthetic Intermediate
2-Bromo-4-(trifluoromethyl)pyrimidine is a valuable intermediate for the synthesis of novel

drug candidates. The bromine atom serves as a handle for introducing molecular diversity

through various cross-coupling reactions, such as the Suzuki-Miyaura coupling, to form new

carbon-carbon bonds.

Biological Activity of Trifluoromethyl Pyrimidine
Derivatives
Derivatives of trifluoromethyl pyrimidine have shown significant promise in several therapeutic

areas:

Anticancer Activity: Many trifluoromethyl pyrimidine derivatives have been synthesized and

evaluated for their antiproliferative effects against various cancer cell lines. Some have been

shown to act as inhibitors of key signaling proteins like Epidermal Growth Factor Receptor

(EGFR), which is often dysregulated in cancer.

Antifungal and Antibacterial Agents: The pyrimidine core is also prevalent in antimicrobial

agents. The trifluoromethyl group can enhance the efficacy of these compounds against a

range of pathogens.

Experimental Workflow for Biological Evaluation
The following diagram illustrates a general workflow for the synthesis and biological evaluation

of novel compounds derived from 2-Bromo-4-(trifluoromethyl)pyrimidine.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b1279448?utm_src=pdf-body
https://www.benchchem.com/product/b1279448?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1279448?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


General Workflow: From Synthesis to Biological Evaluation
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Caption: A generalized workflow for the synthesis and biological evaluation of novel pyrimidine

derivatives.

Postulated Signaling Pathway Involvement
Given the documented activity of similar pyrimidine derivatives against cancer cell lines, a

plausible mechanism of action for compounds derived from 2-Bromo-4-
(trifluoromethyl)pyrimidine is the inhibition of the Epidermal Growth Factor Receptor (EGFR)

signaling pathway. This pathway is crucial for cell growth, proliferation, and survival, and its

hyperactivation is a hallmark of many cancers.
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Postulated Inhibition of the EGFR Signaling Pathway
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Caption: Inhibition of the EGFR signaling cascade by a hypothetical pyrimidine derivative.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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